Cas no 2402-97-3 (3-Bromopyridine N-oxide)

3-Bromopyridine N-oxide (CAS: 2402-97-3) is a versatile heterocyclic compound featuring a bromine substituent at the 3-position and an N-oxide functional group. This structure enhances its reactivity in nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions, making it valuable in pharmaceutical and agrochemical synthesis. The N-oxide moiety improves solubility in polar solvents and can act as a directing group in C-H functionalization. Its electron-withdrawing properties facilitate regioselective modifications, while the bromine serves as a handle for further derivatization. The compound is stable under standard conditions and compatible with diverse reaction conditions, offering synthetic flexibility for constructing complex pyridine-based scaffolds.
3-Bromopyridine N-oxide structure
3-Bromopyridine N-oxide structure
Product Name:3-Bromopyridine N-oxide
CAS No:2402-97-3
MF:C5H4BrNO
MW:173.995360374451
MDL:MFCD01646056
CID:84297
PubChem ID:142763
Update Time:2025-07-02

3-Bromopyridine N-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromopyridine N-oxide
    • 3-bromo-1-oxidopyridin-1-ium
    • 3-BROMO-PYRIDINE 1-OXIDE
    • 3-BROMOPYRIDINE N-OXIDE,YELLOW SOLID
    • 3-bromopyridin-1-ium-1-olate
    • 3-Bromopyridine 1-oxide
    • 3-BROMOPYRIDINE-N-OXIDE
    • Pyridine,3-bromo-,1-oxide
    • A817048
    • FT-0663864
    • AKOS005254628
    • AS-19116
    • W10462
    • 3-bromopyridin-N-oxide
    • AC-907/30002048
    • 3-brom-pyridine-N-oxide
    • EN300-194230
    • InChI=1/C5H4BrNO/c6-5-2-1-3-7(8)4-5/h1-4
    • SCHEMBL5435
    • YUIBFWHMRBJHNV-UHFFFAOYSA-N
    • 3-Bromopyridine1-oxide
    • SY064837
    • 3-bromo-pyridine-N-oxide
    • 3-Bromopyridine N-oxide, 97%
    • 2402-97-3
    • MFCD01646056
    • Pyridine, 3-bromo-, 1-oxide
    • AB09548
    • DTXSID20178755
    • pyridine 1-oxide, 3-bromo-
    • BBL100453
    • DTXCID80101246
    • 2383858-11-3
    • STL554247
    • MDL： MFCD01646056
    • Inchi： 1S/C5H4BrNO/c6-5-2-1-3-7(8)4-5/h1-4H
    • InChI Key： YUIBFWHMRBJHNV-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C[N+](=C1)[O-]

Computed Properties

  • Exact Mass: 172.94800
  • Monoisotopic Mass: 172.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.5A^2

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 110-112 ºC
  • Boiling Point: 130°C/2mm
  • Flash Point: 130°C/2mm
  • Solubility: Dissolution (50 g/l) (25 º C),
  • PSA: 25.46000
  • LogP: 1.87760
  • Solubility: Soluble
  • Sensitiveness: Hygroscopic

3-Bromopyridine N-oxide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S39
  • Hazardous Material Identification： Xi Xn
  • Risk Phrases：R22

3-Bromopyridine N-oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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